Cas no 86812-44-4 (1,4-Butanediamine, N-(4-aminobutyl)-N'-(3-aminopropyl)-)

• Product Name: 1,4-Butanediamine, N-(4-aminobutyl)-N'-(3-aminopropyl)-
• CAS No: 86812-44-4
• MF: C₁₁H₂₈N₄
• MW: 216.366822242737
• CID: 660471
• PubChem ID: 10059187
• Update Time: 2025-04-19

1,4-Butanediamine, N-(4-aminobutyl)-N'-(3-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N-(4-aminobutyl)-N'-(3-aminopropyl)-
• N'-[4-(3-aminopropylamino)butyl]butane-1,4-diamine
• SCHEMBL3165201
• DTXSID40434901
• 86812-44-4
• 1,13-diamino-4,9-diazatridecane

• Inchi： 1S/C11H28N4/c12-6-1-2-8-14-9-3-4-10-15-11-5-7-13/h14-15H,1-13H2
• InChI Key： BKISDFRMYYNEKU-UHFFFAOYSA-N
• SMILES： N(CCCCN)CCCCNCCCN

Computed Properties

• Exact Mass: 216.23139691g/mol
• Monoisotopic Mass: 216.23139691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines